Cas no 2171975-25-8 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}furan-2-carboxylic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}furan-2-carboxylic acid
• CAS No: 2171975-25-8
• MF: C₂₇H₂₈N₂O₆
• MW: 476.521027565002
• CID: 5975009
• PubChem ID: 165550073
• Update Time: 2025-05-20

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}furan-2-carboxylic acid
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}furan-2-carboxylic acid
• EN300-1482621
• 2171975-25-8

• Inchi： 1S/C27H28N2O6/c1-27(2,14-13-24(30)28-15-17-11-12-23(35-17)25(31)32)29-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,22H,13-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： IULYVDKMRQTSBB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(NCC1=CC=C(C(=O)O)O1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.19473662g/mol
• Monoisotopic Mass: 476.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}furan-2-carboxylic acid

Comprehensive Overview of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}furan-2-carboxylic acid (CAS No. 2171975-25-8)

In the realm of organic chemistry and pharmaceutical research, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}furan-2-carboxylic acid (CAS No. 2171975-25-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected furan-2-carboxylic acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its molecular architecture, featuring a furan ring and an Fmoc-protected amino acid moiety, makes it a versatile building block for designing bioactive molecules.

The growing interest in peptide-based therapeutics and small-molecule drugs has propelled the demand for high-quality intermediates like CAS No. 2171975-25-8. Researchers are particularly intrigued by its compatibility with solid-phase peptide synthesis (SPPS), a widely used technique in modern drug development. The Fmoc group in this compound serves as a temporary protecting group, enabling selective deprotection during synthesis—a feature highly valued in combinatorial chemistry and high-throughput screening.

From an industrial perspective, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}furan-2-carboxylic acid aligns with the trend toward green chemistry and sustainable manufacturing. Its efficient synthesis routes, often involving microwave-assisted reactions or catalytic methods, minimize waste and energy consumption. This resonates with the pharmaceutical industry's push for environmentally friendly processes, a topic frequently searched by professionals in the field.

Another hot topic linked to this compound is its role in targeted drug delivery systems. The furan-2-carboxylic acid moiety can be functionalized to enhance solubility or binding affinity, addressing common challenges in bioavailability optimization. Recent studies explore its incorporation into prodrugs or bioconjugates, capitalizing on its stability under physiological conditions—a key consideration for oral drug formulations.

Quality control and analytical characterization of CAS No. 2171975-25-8 are equally critical. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, a recurring concern among purchasers searching for high-purity chemical intermediates. Regulatory compliance, particularly for GMP-grade materials, further elevates its importance in preclinical and clinical-stage research.

In summary, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}furan-2-carboxylic acid represents a nexus of innovation in medicinal chemistry. Its applications span from peptide engineering to drug formulation, while its synthesis embodies the principles of sustainable chemistry. As the scientific community continues to explore its potential, this compound remains a focal point for researchers addressing today's challenges in therapeutic development and material science.